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Compound of Interest

Compound Name: FR900359

Cat. No.: B15615686

Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on the optimal use of FR900359, a potent and selective inhibitor of

Gαq/11/14 proteins. Please note that FR900359 is not a splicing inhibitor; it functions by

preventing the activation of Gq family G proteins.

Frequently Asked Questions (FAQs)
Q1: What is the mechanism of action of FR900359?

A1: FR900359 is a cyclic depsipeptide that acts as a selective inhibitor of the Gαq family of G

proteins (Gαq, Gα11, and Gα14).[1] It functions as a guanine nucleotide dissociation inhibitor

(GDI).[2] By binding to the Gα subunit, FR900359 prevents the release of guanosine

diphosphate (GDP), thereby locking the G protein in its inactive state and blocking downstream

signaling.[2][3]

Q2: How long should I incubate my cells with FR900359 to achieve maximal inhibition?

A2: The optimal incubation time depends on the specific cell type, the concentration of

FR900359 used, and the downstream signaling event being measured. FR900359 exhibits

pseudo-irreversible binding with a long residence time on the Gαq protein (approximately 92.1
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minutes at 37°C).[4][5] This suggests that even after the compound is removed from the

medium, its inhibitory effect can persist. For many cell-based assays, a pre-incubation time of

30 minutes to 1 hour is a good starting point to achieve significant inhibition.[6] However, longer

incubation times (e.g., 24-72 hours) may be necessary to observe effects on downstream

processes like cell proliferation or apoptosis.[6][7]

Q3: What concentration of FR900359 should I use?

A3: The effective concentration of FR900359 can vary between cell lines and experimental

setups. A common starting concentration for cell-based assays is 100 nM. For complete

inhibition of Gαq/11 proteins, a concentration of 1 µM may be required. It is recommended to

perform a dose-response experiment to determine the optimal concentration for your specific

application.

Q4: What are the known downstream signaling pathways affected by FR900359?

A4: By inhibiting Gαq/11, FR900359 can block the activation of several downstream signaling

pathways, including the mitogen-activated protein kinase (MAPK) pathway (e.g., ERK1/2

phosphorylation) and the Hippo-YAP pathway.[8]

Q5: Is FR900359 cytotoxic?

A5: Studies have shown that FR900359 does not significantly affect cell viability at

concentrations that effectively inhibit Gαq/11 signaling.[6] However, at very high concentrations

or with prolonged exposure, off-target effects could potentially lead to cytotoxicity. It is always

advisable to perform a cytotoxicity assay for your specific cell line and experimental conditions.
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Issue Possible Cause Suggested Solution

No or low inhibition observed Incubation time is too short.

Although FR900359 has a long

residence time, the initial

binding kinetics can vary. Try

increasing the pre-incubation

time to 1-2 hours. For long-

term effects like apoptosis,

extend the incubation to 24,

48, or 72 hours.[6][7]

Concentration of FR900359 is

too low.

Perform a dose-response

curve to determine the optimal

concentration for your cell line

and target. Concentrations

ranging from 100 nM to 1 µM

are commonly used.

Cell line is not sensitive to

Gαq/11 inhibition.

Confirm that your cell line

expresses Gαq/11 and that the

phenotype you are measuring

is dependent on Gαq/11

signaling. Use a positive

control cell line known to be

sensitive to FR900359.

Inconsistent results between

experiments

Variability in cell density or

passage number.

Ensure consistent cell seeding

density and use cells within a

similar passage number range

for all experiments.

Incomplete dissolution of

FR900359.

Ensure that the FR900359

stock solution is fully dissolved

before diluting it in your culture

medium.

Observed cytotoxicity Concentration of FR900359 is

too high.

Reduce the concentration of

FR900359. Perform a

cytotoxicity assay (e.g., MTT or

LDH assay) to determine the
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non-toxic concentration range

for your specific cells.

Prolonged incubation time.

For long-term experiments,

consider if a shorter incubation

period with a washout step

could still provide sufficient

inhibition due to the pseudo-

irreversible binding of

FR900359.[6]

Quantitative Data Summary
The following table summarizes the effective concentrations and incubation times of FR900359
from various studies.

Cell Line Concentration Incubation Time Observed Effect

Uveal Melanoma Cells

(92.1, OMM1.3)
1 µM 30 minutes

Almost complete

abolishment of

ERK1/2

phosphorylation.[8]

Uveal Melanoma Cells

(OMM1.3)
100 nM 6 hours

Decreased nuclear

localization of YAP.[7]

HEK293 Cells 1 µM 1 hour
Inhibition of Gαq,

Gα11, and Gα14.

Uveal Melanoma Cells

(92.1)
1 µM 24 hours

Induction of apoptosis.

[2]

B16 Melanoma Cells 10 nM 72 hours G1 cell cycle arrest.

Uveal Melanoma Cells 100 nM - 1 µM 4 days
Inhibition of cell

growth.[8]

Experimental Protocols
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General Protocol for Optimizing FR900359 Incubation
Time
This protocol provides a framework for determining the optimal incubation time for a specific

downstream signaling event.

Cell Seeding: Seed cells in a multi-well plate at a density that will ensure they are in the

exponential growth phase at the time of the experiment.

FR900359 Preparation: Prepare a stock solution of FR900359 in a suitable solvent (e.g.,

DMSO). On the day of the experiment, dilute the stock solution to the desired final

concentration in pre-warmed cell culture medium.

Time-Course Experiment:

Treat cells with the chosen concentration of FR900359 for a range of time points (e.g., 15

min, 30 min, 1 hr, 2 hr, 4 hr, 8 hr, 24 hr).

Include a vehicle control (e.g., DMSO) for each time point.

Stimulation (if applicable): If studying agonist-induced Gαq signaling, add the agonist at a

predetermined optimal concentration for a short period (e.g., 5-15 minutes) at the end of

each FR900359 incubation period.

Cell Lysis and Analysis:

After the incubation, wash the cells with ice-cold PBS.

Lyse the cells in an appropriate lysis buffer.

Analyze the downstream signaling event of interest (e.g., Western blotting for pERK1/2,

immunofluorescence for YAP localization, or a functional assay).

Data Analysis: Quantify the level of inhibition at each time point relative to the vehicle control.

The optimal incubation time will be the shortest time that gives the maximal desired

inhibition.
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Caption: Gαq signaling pathway and the inhibitory action of FR900359.
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Start: Define Experimental Goal
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Caption: Workflow for optimizing FR900359 incubation time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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